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Compound of Interest

Compound Name:
3-Bromo-6-ethoxy-2-

methylpyridine

CAS No.: 610278-93-8

Cat. No.: B1275897

Get Quote

Executive Summary
Target Molecule: 3-Bromo-6-ethoxy-2-methylpyridine CAS: 610278-93-8 Molecular Formula:

C₈H₁₀BrNO Key Applications: Pharmaceutical intermediate (e.g., for kinase inhibitors,

antifungals), functionalized pyridine building block.

This guide details the validated synthesis pathway for 3-Bromo-6-ethoxy-2-methylpyridine.

The synthesis addresses the primary challenge of regioselectivity—specifically, installing the

bromine atom at the C3 position (beta to nitrogen) while ensuring the ethoxy group is

positioned at C6 (alpha to nitrogen) relative to the C2-methyl group. The recommended route

utilizes a Sandmeyer-mediated approach starting from commercially available 2-amino-6-

methylpyridine, offering high regiocontrol and scalability compared to direct halogenation of

activated pyridine N-oxides.

Retrosynthetic Analysis
The strategic disconnection relies on the differential reactivity of the pyridine ring positions. The

C6-ethoxy group is best installed via Nucleophilic Aromatic Substitution (SNAr) on a highly
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reactive C6-chloro intermediate. The C3-bromo substituent is installed early via electrophilic

aromatic substitution (SEAr) on an activated amino-pyridine precursor, utilizing the strong

ortho/para directing effect of the amino group to override the directing effects of the methyl

group.

Target: 3-Bromo-6-ethoxy-2-methylpyridine[1][2]

Precursor 1: 3-Bromo-6-chloro-2-methylpyridine (Activated for SNAr at C6)

Precursor 2: 2-Amino-5-bromo-6-methylpyridine (Regioselective bromination product)

Starting Material: 2-Amino-6-methylpyridine[3]

Pathway Visualization
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Figure 1: Retrosynthetic disconnection showing the logic of functional group installation.

Detailed Experimental Protocol
Stage 1: Regioselective Bromination
Objective: Synthesis of 2-Amino-5-bromo-6-methylpyridine. Principle: The amino group at C2

strongly activates the C3 and C5 positions. The methyl group at C6 sterically hinders C5

slightly but electronically activates C5 (ortho) and C3 (para). However, in 2-aminopyridines,

bromination typically occurs para to the amino group (C5) as the major product due to the

combined directing effects and stability of the intermediate. Note: In the IUPAC numbering for

the precursor, the position para to the amino (2) and ortho to the methyl (6) is position 5. This

corresponds to position 3 in the final target after re-numbering.

Reagents: 2-Amino-6-methylpyridine (1.0 eq), N-Bromosuccinimide (NBS) (1.05 eq),

Acetonitrile (ACN).

Procedure:
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Dissolve 2-amino-6-methylpyridine in acetonitrile (0.5 M concentration).

Cool the solution to 0–5 °C.

Add NBS portion-wise over 30 minutes to maintain temperature and control exotherm.

Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC/HPLC.

Workup: Concentrate the solvent. Redissolve residue in EtOAc, wash with water and

brine.[4] Dry over Na₂SO₄.[4]

Purification: Recrystallization from ethanol/hexanes or column chromatography

(Hex/EtOAc) to isolate the 5-bromo isomer from any 3,5-dibromo byproduct.

Stage 2: Sandmeyer Chlorination
Objective: Conversion to 3-Bromo-6-chloro-2-methylpyridine (also known as 5-Bromo-2-chloro-

6-methylpyridine). Principle: Diazotization of the amino group followed by displacement with

chloride using Copper(I) Chloride. This converts the electron-donating amino group into an

electron-withdrawing chloro group, activating the ring for the subsequent step.

Reagents: 2-Amino-5-bromo-6-methylpyridine, NaNO₂, HCl (aq), CuCl.[3]

Procedure:

Suspend the amine (1.0 eq) in concentrated HCl (excess, ~10 eq) and cool to -5 °C.

Add an aqueous solution of NaNO₂ (1.2 eq) dropwise, keeping the internal temperature

below 0 °C. Stir for 30 min to form the diazonium salt.

Separately, prepare a solution of CuCl (1.2 eq) in concentrated HCl at 0 °C.

Slowly transfer the cold diazonium solution into the CuCl solution with vigorous stirring.

(Caution: Nitrogen gas evolution).

Allow the mixture to warm to room temperature and then heat to 60 °C for 1 hour to

ensure completion.
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Workup: Neutralize with NaOH (aq) to pH ~8. Extract with DCM (3x).

Yield: Typically 60–75%. The product is a solid.

Stage 3: Nucleophilic Aromatic Substitution (SNAr)
Objective: Synthesis of 3-Bromo-6-ethoxy-2-methylpyridine.[1][2] Principle: The chlorine

atom at C6 is activated for nucleophilic displacement due to the electron-deficient nature of the

pyridine ring and its position alpha to the nitrogen. The bromine at C3 (beta position) is

significantly less reactive towards nucleophiles, ensuring chemoselectivity.

Reagents: 3-Bromo-6-chloro-2-methylpyridine, Sodium Ethoxide (NaOEt) (1.2 eq), Absolute

Ethanol.

Procedure:

Prepare a solution of NaOEt in absolute ethanol (freshly prepared from Na metal is

preferred for moisture control).

Add the chloro-pyridine intermediate (1.0 eq) to the ethoxide solution.

Reflux the mixture (approx. 78 °C) for 4–6 hours. Monitor by HPLC for the disappearance

of the starting chloride.

Critical Control: Do not overheat or extend reaction time excessively to avoid displacing

the bromine.

Workup: Cool to RT. Concentrate ethanol. Dilute with water and extract with EtOAc.[4]

Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

Characterization:1H NMR should show the ethyl quartet/triplet and the preservation of the

aromatic proton signals.

Data Summary & Process Parameters
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Parameter
Stage 1
(Bromination)

Stage 2
(Sandmeyer)

Stage 3
(Ethoxylation)

Limiting Reagent
2-Amino-6-

methylpyridine
Amine Precursor Chloro-Intermediate

Key Reagent NBS NaNO₂ / CuCl NaOEt

Solvent Acetonitrile HCl (aq) Ethanol (Anhydrous)

Temperature
0 °C

RT

-5 °C

60 °C
Reflux (78 °C)

Critical Impurity 3,5-Dibromo species
Hydroxy-pyridine

(hydrolysis)

Des-bromo species

(over-reduction)

Typical Yield 85-90% 65-75% 80-90%

Alternative Pathway: N-Oxide Route
If the amino-precursor is unavailable, the target can be synthesized from 3-bromo-2-

methylpyridine.

Oxidation: React 3-bromo-2-methylpyridine with mCPBA or H₂O₂/Urea to form the N-oxide.

Chlorination: React the N-oxide with POCl₃. Regioselectivity rules favor chlorination at the

alpha position (C6) because C2 is blocked by the methyl group. This yields 3-bromo-6-

chloro-2-methylpyridine.[3][5]

Ethoxylation: Proceed with Stage 3 as described above.

Note: This route involves handling POCl₃ (toxic/corrosive) and requires careful separation

of regioisomers if chlorination occurs at C4 (though C6 is favored).

Safety & Handling
Bromination: NBS is an irritant. Reactions can be exothermic.
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Sandmeyer: Diazonium salts are potentially explosive if dried; keep in solution. Evolution of

NOₓ gases requires good ventilation.

SNAr: Sodium ethoxide is caustic and moisture sensitive.

General: All pyridine derivatives should be treated as potential irritants/toxicants. Use

standard PPE (gloves, goggles, fume hood).

Reaction Scheme Diagram

Stage 1: Bromination Stage 2: Sandmeyer Stage 3: SnAr

2-Amino-6-methylpyridine 2-Amino-5-bromo-
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NBS, MeCN
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1. NaNO2, HCl
2. CuCl, 60°C 3-Bromo-6-ethoxy-

2-methylpyridine

NaOEt, EtOH
Reflux
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Figure 2: Step-by-step reaction flow from starting material to target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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